Cas no 78854-35-0 (AN-3,16-Dtdhete-17)

• Product Name: AN-3,16-Dtdhete-17
• CAS No: 78854-35-0
• MF: C₁₆H₁₈OS₂
• MW: 290.443521976471
• CID: 564530
• PubChem ID: 133127
• Update Time: 2024-03-01

AN-3,16-Dtdhete-17 Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3',2':5,6]naphtho[1,2-c]thiopyran-6-ol,5,5a,6,7,10,11-hexahydro-5a-methyl-, (5aR,6R)-rel-
• 4H-Thieno(3',2':5,6)naphtho(1,2-c)thiopyran-6-ol, 5,5a,6,7,10,11-hexahydro-5a-methyl-, trans-(+-)-
• A-nor-3,16-dithia-D-homo-1,5(10),8,14-estratetraen-17-ol
• AN-3,16-Dtdhete-17

• Inchi： 1S/C16H18OS2/c1-16-6-4-10-11(13(16)8-18-9-15(16)17)2-3-14-12(10)5-7-19-14/h5,7-8,15,17H,2-4,6,9H2,1H3/t15-,16+/m1/s1
• InChI Key： SCBZANADWSAVET-CVEARBPZSA-N
• SMILES： S1C=C2C3CCC4=C(C=CS4)C=3CC[C@]2(C)[C@@H](C1)O

Computed Properties

• Exact Mass: 290.08
• Monoisotopic Mass: 290.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.32
• Boiling Point: 503.1°C at 760 mmHg
• Flash Point: 258.1°C
• Refractive Index: 1.683

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes